Cas no 2137695-61-3 (1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)-)

1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- is a specialized diamine compound featuring a cyclobutyl substituent and an isopropylamine moiety. Its unique structure imparts steric and electronic properties that make it valuable in synthetic chemistry, particularly as a building block for ligands, catalysts, or pharmaceutical intermediates. The cyclobutyl group enhances rigidity, while the isopropyl substitution influences reactivity and selectivity in nucleophilic or coordination reactions. This compound is suitable for applications requiring controlled stereochemistry or tailored molecular interactions. Its stability and functional group compatibility further support its use in advanced organic synthesis and material science research.
1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- structure
2137695-61-3 structure
Product Name:1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)-
CAS No:2137695-61-3
MF:C10H22N2
MW:170.295082569122
CID:5297781
Update Time:2025-10-23

1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)-
    • Inchi: 1S/C10H22N2/c1-8(2)12-7-10(6-11)9-4-3-5-9/h8-10,12H,3-7,11H2,1-2H3
    • InChI Key: REESCQUDCFGXNM-UHFFFAOYSA-N
    • SMILES: C(NC(C)C)C(C1CCC1)CN

1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- Pricemore >>

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Additional information on 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)-

Recent Advances in the Study of 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- (CAS: 2137695-61-3)

The compound 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- (CAS: 2137695-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and isopropylamine functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving cyclobutyl ring formation followed by selective amination, which demonstrated high efficiency and scalability. This advancement is particularly significant for industrial applications, where cost-effective and scalable synthesis methods are critical.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have revealed its potential as a modulator of specific enzyme pathways, particularly those involved in inflammatory responses. For instance, a 2023 study in Biochemical Pharmacology reported that 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- exhibits inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its possible application in the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Further research has also highlighted the compound's potential in oncology. A recent preprint (2024) from a collaborative team at several leading research institutions demonstrated that derivatives of 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- could act as selective inhibitors of certain kinase proteins implicated in cancer cell proliferation. The study utilized molecular docking simulations and cell-based assays to identify promising candidates for further development, opening new avenues for targeted cancer therapies.

Despite these promising findings, challenges remain in the development of 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- as a therapeutic agent. Pharmacokinetic studies have indicated variable bioavailability, and ongoing research is focused on structural modifications to improve absorption and metabolic stability. Additionally, comprehensive toxicological assessments are needed to ensure safety profiles meet regulatory standards for clinical development.

In conclusion, recent research on 1,3-Propanediamine, 2-cyclobutyl-N1-(1-methylethyl)- (CAS: 2137695-61-3) has demonstrated its multifaceted potential in pharmaceutical applications. From improved synthetic methods to promising biological activities, this compound represents an exciting area of investigation in chemical biology. Future studies will likely focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth, potentially leading to novel drug candidates in the coming years.

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